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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770

Piroxicam-d3: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Piroxicam-d3, a
deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. This
document details its chemical properties, mechanism of action, and its critical role as an
internal standard in bioanalytical applications. It also provides detailed experimental protocols
for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Introduction to Piroxicam-d3

Piroxicam-d3 is a stable isotope-labeled form of Piroxicam, a widely used NSAID of the
oxicam class. In Piroxicam-d3, three hydrogen atoms on the N-methyl group of the
benzothiazine ring have been replaced with deuterium atoms. This isotopic substitution results
in a molecule that is chemically identical to Piroxicam but has a higher molecular weight. This
property makes Piroxicam-d3 an ideal internal standard for the quantitative analysis of
Piroxicam in complex biological matrices such as plasma and saliva.

Chemical Structure of Piroxicam and Piroxicam-d3:
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e Piroxicam: 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-

dioxide

e Piroxicam-d3: 4-hydroxy-2-(methyl-d3)-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-
carboxamide 1,1-dioxide

The key distinction lies in the trideuteromethyl group in Piroxicam-d3, which allows for its
differentiation from the unlabeled Piroxicam by mass spectrometry.

Physicochemical and Pharmacological Properties

The physicochemical properties of Piroxicam-d3 are nearly identical to those of Piroxicam,
with the primary difference being its molecular weight.

Property Piroxicam Piroxicam-d3
Molecular Formula C15H13N304S C15H10D3N304S
Molecular Weight 331.35 g/mol 334.36 g/mol
CAS Number 36322-90-4 942047-64-5

Off-white to pale yellow _
Appearance ) ) Solid
crystalline solid

Soluble in most organic )
Soluble in methanol and

Solubility solvents, sparingly soluble in DMSO

water and dilute acids.

Mechanism of Action of Piroxicam

Piroxicam, and by extension Piroxicam-d3, exerts its anti-inflammatory, analgesic, and
antipyretic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes,
COX-1 and COX-2. This inhibition prevents the conversion of arachidonic acid to
prostaglandins, which are key mediators of inflammation, pain, and fever.
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 To cite this document: BenchChem. [What is Piroxicam-d3 and its chemical structure?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/product/b563770#what-is-piroxicam-d3-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

